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Compound of Interest

Compound Name: (R)-1,2-Tetradecanediol

CAS No.: 153062-86-3

Cat. No.: B133296 Get Quote

Executive Summary
(R)-1,2-Tetradecanediol (CAS: 21129-09-9) is a long-chain aliphatic diol commonly used as a

lipid surfactant or intermediate in drug delivery formulations.[1][2] While often classified as non-

hazardous for transport under standard GHS criteria, its surfactant properties necessitate strict

environmental stewardship.[1] Do not dispose of this compound down the drain. The primary

disposal route is high-temperature incineration via a licensed chemical waste contractor.[1]

Immediate Action Checklist:

Segregation: Keep separate from oxidizers and halogenated solvents.[1]

Labeling: Mark as "Non-Regulated Organic Solid" (unless in hazardous solvent).

Disposal Method: Chemical Incineration (Fuel Blending).[1]

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of (R)-1,2-Tetradecanediol is critical for

selecting the correct waste stream.[1]
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Property Data Relevance to Disposal

Chemical Name (R)-1,2-Tetradecanediol

Specific isomer; general

disposal follows racemic

protocols.[1]

CAS Number 21129-09-9
Unique identifier for waste

manifesting.[1]

Physical State Solid (White powder/crystal)

Requires solid waste

containers; dust generation

risk.[1]

Melting Point 64 – 70 °C
Solid at room temperature;

may melt in hot storage.[1]

Water Solubility Insoluble / Very Low

Critical: Will clog drains and

coat pipes.[1] Bioaccumulative

potential.[1][3]

Flash Point > 113 °C (Predicted)

Combustible but not

Flammable (unless dissolved

in solvent).[1]

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.[1]

2A (H319)

Requires PPE (Gloves,

Goggles) during handling.[1]

Senior Scientist Insight: While some Safety Data Sheets (SDS) list this compound as "Not

Classified" for transport, long-chain diols exhibit surfactant-like behavior that can disrupt aquatic

ecosystems.[1] Therefore, we treat it as Aquatic Chronic Category 1 (H410) for disposal

purposes to ensure maximum environmental protection.[1]

Waste Segregation Decision Matrix
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Effective disposal begins with proper segregation.[1] Use the following logic flow to determine

the correct waste container.

Waste Material Containing
(R)-1,2-Tetradecanediol

What is the physical state?

Solid (Powder/Crystals) Liquid (Solution)

Is it contaminated with
Halogens or Heavy Metals? Identify Solvent Base

BIN A: Non-Hazardous
Organic Solids

No

BIN B: Hazardous
Chemical Solids

Yes (e.g., DCM, As)

STREAM C: Non-Halogenated
Organic Solvents

Ethanol/DMSO/Acetone

STREAM D: Halogenated
Organic Solvents

DCM/Chloroform

Click to download full resolution via product page

Figure 1: Decision logic for segregating (R)-1,2-Tetradecanediol waste streams. Blue nodes

indicate decision points; Green/Red nodes indicate final waste destinations.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance)
Applicability: Expired pure powder, contaminated weighing boats, paper towels, and PPE.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

fiber drum lined with a 6-mil polyethylene bag.[1]
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Labeling: Attach a hazardous waste tag.

Chemical Name: (R)-1,2-Tetradecanediol.[1]

Hazard Checkbox: "Irritant" and "Toxic" (due to aquatic toxicity precautions).[1]

Composition: 100%.[1]

Transfer:

Wear Nitrile gloves and safety glasses.[1]

Use a chemically inert scoop (polypropylene) to transfer solids.[1]

Prohibition: Do not use metal spatulas if traces of strong oxidizers are present in the same

hood.[1]

Sealing: Wipe the container threads with a dry tissue before screwing on the lid to ensure a

tight seal and prevent thread binding.[1]

Storage: Store in a cool, dry area away from heat sources until pickup.

Protocol B: Liquid Waste Disposal (Solutions)
Applicability: Reaction mixtures, mother liquors, or cleaning solvents containing the diol.[1]

Solvent Compatibility Check:

If dissolved in Ethanol, Methanol, DMSO, or Acetone: Classify as Non-Halogenated

Organic Waste.[1]

If dissolved in Dichloromethane (DCM) or Chloroform: Classify as Halogenated Organic

Waste.[1]

Bulking: Pour into the appropriate 5-gallon safety can or carboy (HDPE or Stainless Steel).

Rinsing: Triple rinse the original vessel with a small volume of the compatible solvent and

add the rinsate to the waste container.[1]
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Venting: Ensure the waste container has a pressure-relief cap, especially if the solution

contains volatile solvents like acetone.[1]

Spill Management & Emergency Response
Despite its low acute toxicity, spills of (R)-1,2-Tetradecanediol can create slip hazards and

environmental risks.[1]

Spill Response Workflow:

Isolate: Mark the area.[1] The solid powder is waxy and slippery; tread carefully.[1]

PPE: Don Nitrile gloves, lab coat, and safety goggles.[1] If dust is visible, use an N95

respirator.[1]

Containment (Solid):

Do NOT use water initially (it creates a slippery sludge).[1]

Sweep up gently using a dustpan and brush.[1]

Place material into a solid waste container (Protocol A).[1]

Decontamination:

Wipe the surface with a paper towel soaked in Isopropanol (IPA) or Ethanol.[1] The diol is

soluble in alcohols, making this more effective than water.[1]

Wash the area finally with soap and water to remove residue.[1]

Disposal: Treat all cleanup materials (wipes, gloves) as solid chemical waste.[1]

Regulatory Compliance (US/EU)
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Regulation Classification Requirement

US EPA (RCRA) Non-Listed (Unless mixed)

Determine if "Characteristic"

(Ignitable D001 if in solvent).[1]

Otherwise, dispose as non-

RCRA chemical waste.[1]

US DOT Not Regulated (Solid)
No UN Number required for

pure solid ground transport.[1]

EU CLP/REACH Irritant (Xi)
Dispose via incineration (Code

07 01 04* or similar).[1]

Sewer Authority Prohibited Discharge

Strictly prohibited from drain

disposal due to insolubility and

BOD load.[1]

Self-Validation Check:

Is the container compatible with the waste? (HDPE is standard).[1]

Is the label complete with full chemical name (no abbreviations)?

Is the lid secured tightly?

Is secondary containment used for liquid waste?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Tetradecanediol
https://www.tcichemicals.com/OP/en/p/T1353
https://www.tcichemicals.com/OP/en/p/T1353
https://www.fishersci.com/store/msds?partNumber=AAH60254&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b133296#r-1-2-tetradecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b133296#r-1-2-tetradecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b133296#r-1-2-tetradecanediol-proper-disposal-procedures
https://www.benchchem.com/product/b133296#r-1-2-tetradecanediol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

